1-(2,6-Dichloro-phenyl)-5-nitro-1,3-dihydro-indol-2-one

• Molecular Formula: C14H8Cl2N2O3
• Molecular Weight: 323.1 g/mol
• IUPAC Name: 1-(2,6-dichlorophenyl)-5-nitro-3H-indol-2-one
• InChI: InChI=1S/C14H8Cl2N2O3/c15-10-2-1-3-11(16)14(10)17-12-5-4-9(18(20)21)6-8(12)7-13(17)19/h1-6H,7H2
• InChI Key: PZUMKSUWFBJQMS-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)[N+](=O)[O-])N(C1=O)C3=C(C=CC=C3Cl)Cl

Description

1-(2,6-Dichloro-phenyl)-5-nitro-1,3-dihydro-indol-2-one is a useful research compound. Its molecular formula is C14H8Cl2N2O3 and its molecular weight is 323.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

600 mg 1-(2,6-dichloro-phenyl)-1,3-dihydro-indol-2-one are dissolved in 5 ml concentrated sulphuric acid and cooled to 0° C. To this is added dropwise a solution of 160 μl concentrated nitric acid in 1 ml concentrated sulphuric acid. The mixture is stirred for 30 minutes and then added to 50 g ice. Then the mixture is stirred for 1 hour and the solid is suction filtered. After drying in vacuo the solid is chromatographed on silica gel (cyclohexane/ethyl acetate 70:30 to 20:80).